Cas no 34303-48-5 (5-Ethylazepan-2-one)

• Product Name: 5-Ethylazepan-2-one
• CAS No: 34303-48-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD12174725
• CID: 1077483
• PubChem ID: 12349307
• Update Time: 2025-06-11

5-Ethylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethylazepan-2-one
• 5-ETHYL-2-AZEPANONE
• 2-Heptanone, 5-ethyl-
• 5-Aethyl-heptan-2-on
• 5-Aethyl-hexahydro-azepin-2-on
• 5-ethyl-heptan-2-one
• 5-ethyl-hexahydro-1H-azepin-2-one
• 5-ethyl-hexahydro-azepin-2-one
• AC1MJ37P
• AG-F-42472
• CTK1D8456
• CS-0451380
• AKOS009492949
• 34303-48-5
• DB-207092
• 2H-Azepin-2-one, 5-ethylhexahydro-
• ALBB-016153
• LS-05014
• EN300-79846
• Z425362288
• G30811
• SCHEMBL4414565
• MFCD12174725

• MDL： MFCD12174725
• Inchi： 1S/C8H15NO/c1-2-7-3-4-8(10)9-6-5-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key： APUFXJFIQXSTFQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CCN1

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 5-Ethylazepan-2-one

Introduction to 5-Ethylazepan-2-one (CAS No. 34303-48-5)

5-Ethylazepan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 34303-48-5, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the azepane class, characterized by a seven-membered ring containing two nitrogen atoms. The presence of an ethyl substituent at the 5-position and a ketone group at the 2-position imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structural framework of 5-Ethylazepan-2-one contributes to its reactivity and versatility in chemical transformations. The nitrogen atoms within the azepane ring can participate in hydrogen bonding and coordinate with various metal ions, which is particularly relevant in catalytic processes. Additionally, the ketone functionality allows for further derivatization through reactions such as reduction, oxidation, and condensation, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in azepane derivatives due to their potential biological activities. 5-Ethylazepan-2-one has been investigated for its possible role in the development of central nervous system (CNS) therapeutics. Studies have suggested that modifications of the azepane core can influence receptor binding affinity and metabolic stability, which are critical factors in drug design. The ethyl substituent at the 5-position may enhance lipophilicity, potentially improving blood-brain barrier penetration—a crucial aspect for CNS drugs.

One of the most compelling areas of research involving 5-Ethylazepan-2-one is its application as a building block in medicinal chemistry. Researchers have explored its utility in synthesizing analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been tested for their interactions with serotonin receptors, which are implicated in mood regulation and neurodegenerative diseases. The structural flexibility of 5-Ethylazepan-2-one allows chemists to introduce diverse functional groups while maintaining core biological activity.

The synthesis of 5-Ethylazepan-2-one typically involves multi-step organic reactions, starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have improved the efficiency and selectivity of these processes, reducing byproduct formation and enhancing yield. These advancements are particularly important in pharmaceutical manufacturing, where cost-effectiveness and environmental sustainability are paramount.

Recent studies have also highlighted the role of 5-Ethylazepan-2-one in material science applications. Its ability to form stable complexes with metal ions makes it useful in developing coordination polymers and catalysts. These materials have potential applications in catalysis, gas storage, and even as components in electronic devices. The integration of heterocyclic compounds like 5-Ethylazepan-2-one into advanced materials underscores the interdisciplinary nature of modern chemical research.

The safety profile of 5-Ethylazepan-2-one is another important consideration. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical compound used in research or industrial settings, adherence to good laboratory practices (GLP) is essential.

In conclusion,5-Ethylazepan-2-one (CAS No. 34303-48-5) represents a versatile and promising compound with applications spanning organic synthesis, pharmaceutical development, and material science. Its unique structural features offer opportunities for innovation across multiple scientific disciplines. As research continues to uncover new possibilities for this molecule,5-Ethylazepan-2-one is poised to remain a key player in advancing chemical knowledge and practical applications.